Cas no 393782-40-6 (2,2-difluoro-2-(pyridin-4-yl)ethan-1-amine)

• Product Name: 2,2-difluoro-2-(pyridin-4-yl)ethan-1-amine
• CAS No: 393782-40-6
• MF: C₇H₈F₂N₂
• MW: 158.148628234863
• CID: 5818571
• PubChem ID: 18416311
• Update Time: 2025-06-08

2,2-difluoro-2-(pyridin-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(pyridin-4-yl)ethanamine
• 4-Pyridineethanamine, β,β-difluoro-
• 2,2-difluoro-2-(4-pyridyl)ethyl amine
• AKOS017529703
• EN300-1230746
• 2,2-difluoro-2-(pyridin-4-yl)ethan-1-amine
• 393782-40-6
• 2,2-difluoro-2-(4-pyridyl)ethylamine
• SCHEMBL7401199

• Inchi： 1S/C7H8F2N2/c8-7(9,5-10)6-1-3-11-4-2-6/h1-4H,5,10H2
• InChI Key： GGCOKCQKWFSQEB-UHFFFAOYSA-N
• SMILES： C(N)C(F)(F)C1C=CN=CC=1

Computed Properties

• Exact Mass: 158.06555459g/mol
• Monoisotopic Mass: 158.06555459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.208±0.06 g/cm3(Predicted)
• Boiling Point: 272.7±35.0 °C(Predicted)
• pka: 6.33±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2,2-difluoro-2-(pyridin-4-yl)ethan-1-amine

Comprehensive Overview of 2,2-Difluoro-2-(pyridin-4-yl)ethan-1-amine (CAS No. 393782-40-6): Properties, Applications, and Industry Insights

The compound 2,2-difluoro-2-(pyridin-4-yl)ethan-1-amine (CAS No. 393782-40-6) is a fluorinated pyridine derivative gaining attention in pharmaceutical and agrochemical research due to its unique structural features. With the increasing demand for fluorinated building blocks in drug discovery, this amine-functionalized molecule offers versatile reactivity for synthesizing bioactive compounds. Its pyridine-amine scaffold is particularly valuable for designing kinase inhibitors and antimicrobial agents, aligning with current trends in targeted therapeutics.

Recent studies highlight the importance of difluoroethyl groups in enhancing metabolic stability and bioavailability—a key concern addressed in modern medicinal chemistry optimization. The presence of both fluorine atoms and the pyridine nitrogen creates a polarized structure that facilitates molecular interactions in biological systems. Researchers frequently search for "fluorinated pyridine amines" and "CAS 393782-40-6 applications," reflecting growing interest in this chemical space for fragment-based drug design.

From a synthetic perspective, 2,2-difluoro-2-(pyridin-4-yl)ethan-1-amine serves as a valuable intermediate for constructing heterocyclic compounds. Its dual functionality allows for diverse transformations, including amide couplings, reductive aminations, and nucleophilic substitutions. The compound's stability under various reaction conditions makes it particularly useful for high-throughput screening libraries, addressing the pharmaceutical industry's need for diverse chemical space exploration.

Environmental and regulatory considerations have positioned fluorinated compounds like 393782-40-6 as sustainable alternatives to traditional halogenated reagents. The selective fluorination pattern reduces potential toxicity concerns while maintaining desired electronic effects—a balance frequently discussed in "green chemistry fluorination" forums. Analytical methods for characterizing this compound, including NMR spectroscopy and mass spectrometry, consistently show high purity benchmarks required for preclinical development applications.

Industrial scale-up processes for 2,2-difluoro-2-(pyridin-4-yl)ethan-1-amine have evolved with advancements in continuous flow chemistry, addressing common queries about "large-scale synthesis of fluorinated amines." The compound's crystalline nature facilitates purification, while its solubility profile enables use in both aqueous and organic media—critical for formulation development stages. Patent literature reveals growing utilization in crop protection agents, particularly for designing systemic pesticides with improved rainfastness.

Emerging applications in PET radiopharmaceuticals leverage the fluorine atoms in CAS 393782-40-6 for tracer development, coinciding with increased searches for "fluorine-18 precursor molecules." The pyridine moiety's coordination properties also enable uses in catalysis and material science, particularly for designing metal-organic frameworks (MOFs) with fluorinated linkers. These multidisciplinary applications demonstrate the compound's relevance across life sciences and advanced materials sectors.

Quality control protocols for 2,2-difluoro-2-(pyridin-4-yl)ethan-1-amine emphasize strict control of genotoxic impurities, reflecting regulatory priorities in API manufacturing. Stability studies indicate excellent shelf life under inert atmospheres, with degradation primarily occurring through oxidative pathways���a consideration for storage conditions frequently queried by purchasers. The compound's structure-activity relationships continue to be explored through computational modeling, meeting industry demand for AI-driven molecular design tools.

Supply chain dynamics for 393782-40-6 reveal increasing regional production capabilities, reducing dependence on single-source suppliers—a trending topic in "pharmaceutical raw material security" discussions. Technical grade material typically exceeds 97% purity, with specialty suppliers offering GMP-compliant batches for clinical trial applications. The compound's cost-performance ratio remains competitive among fluorinated pyridine derivatives, supporting its adoption in academic research and industrial R&D programs.